Cas no 50285-35-3 (1-Pentyn-3-amine, (S)-)

1-Pentyn-3-amine, (S)- structure
1-Pentyn-3-amine, (S)- structure
Product Name:1-Pentyn-3-amine, (S)-
CAS No:50285-35-3
MF:C5H9N
MW:83.1316611766815
CID:365360
PubChem ID:59968950
Update Time:2025-04-19

1-Pentyn-3-amine, (S)- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentyn-3-amine, (S)-
    • 50285-35-3
    • (3S)-Pent-1-yn-3-amine
    • DTXSID80733369
    • Inchi: 1S/C5H9N/c1-3-5(6)4-2/h1,5H,4,6H2,2H3/t5-/m1/s1
    • InChI Key: MSNZFDLOGHAYJE-RXMQYKEDSA-N
    • SMILES: N[C@H](C#C)CC

Computed Properties

  • Exact Mass: 83.07357
  • Monoisotopic Mass: 83.073499291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 67.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02
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